Amedalin

Amedalin is a selective norepinephrine reuptake inhibitor (NRI) belonging to the N-phenyl-2-indolinone class of compounds. Its primary value in a research and procurement context stems from its high selectivity for the norepinephrine transporter (NET) with negligible activity at serotonin (SERT) or dopamine (DAT) transporters. This pharmacological profile allows for the precise investigation of noradrenergic systems without the confounding off-target effects associated with less selective agents, such as tricyclic antidepressants. Amedalin is supplied as a free base, a critical detail for formulation and synthesis planning.

Substituting Amedalin with other monoamine reuptake inhibitors is inadvisable for achieving reproducible, high-fidelity results. Common alternatives, such as the tricyclic antidepressant Desipramine, exhibit significant activity at the serotonin transporter, introducing cross-system effects that Amedalin is designed to avoid. Even the closest structural analog, Daledalin, which lacks the C2-carbonyl of Amedalin's indolinone ring, presents a different chemical entity; this single structural change can alter metabolic stability, solubility, and off-target binding profiles, making it an scientifically invalid substitute. Furthermore, the choice between the Amedalin free base and its hydrochloride salt is a critical, non-interchangeable procurement decision dictated by the specific requirements of the experimental solvent system and formulation protocol.

Norepinephrine Transporter Selectivity

Amedalin demonstrates potent and highly selective inhibition of norepinephrine (NE) uptake with an IC50 value of 45 nM in rat brain synaptosomes. Critically, its inhibitory activity at both the serotonin (5-HT) and dopamine (DA) transporters is negligible, with IC50 values exceeding 10,000 nM for both. In contrast, the benchmark tricyclic compound Desipramine, while potent at the NE transporter (IC50 of 6 nM), also shows significant serotonin transporter inhibition (IC50 of 230 nM), introducing serotonergic variables.

This high selectivity ensures that observed experimental outcomes can be confidently attributed to the modulation of the noradrenergic system, a critical factor for target validation and mechanistic studies.

Hydrochloride Salt Solubility Advantage

The hydrochloride salt of Amedalin (CAS 22232-73-1) offers a distinct advantage in handling and formulation for many biological assays. Technical datasheets specify that Amedalin HCl is soluble in DMSO, a common solvent for preparing stock solutions for in vitro and in vivo experiments. In contrast, it is listed as not soluble in water. The free base form (CAS 22136-26-1) is more suitable for syntheses or formulations in non-polar organic solvents.

Choosing the correct salt form based on your experimental solvent system is a primary procurement decision that prevents compound precipitation and ensures accurate, reproducible dosing.

Clean Off-Target Receptor Profile

Amedalin was specifically developed to lack the antihistamine or anticholinergic properties that are characteristic of many first-generation antidepressants, such as the tricyclics. This clean off-target profile is a significant advantage in in vivo studies. For instance, comparator compounds like Amitriptyline have potent anticholinergic effects that can independently alter cognition, sedation, and other physiological parameters, thereby confounding the interpretation of results from behavioral or physiological models.

Procuring Amedalin allows researchers to avoid introducing unintended variables in animal studies, leading to cleaner data and more reliable conclusions about the role of norepinephrine.

Noradrenergic Behavioral Pathway Studies

For researchers investigating the specific role of norepinephrine in models of depression, cognition, or arousal, Amedalin is the appropriate tool. Its exceptional selectivity ensures that observed behavioral changes are not influenced by unintended modulation of serotonin or dopamine systems.

NRI Development Benchmark

In medicinal chemistry and drug discovery workflows, Amedalin serves as an ideal benchmark compound. Its well-defined and highly selective profile provides a clear reference point for assessing the potency and selectivity of newly synthesized candidate NRIs.

In Vitro NET Target Validation

When validating assays for the norepinephrine transporter (NET), Amedalin is a reliable positive control. Its high potency and selectivity ensure a robust and specific signal in cell-based uptake assays or radioligand binding studies, confirming the assay is performing as expected.